Cas no 68526-85-2 (8-Methylnonan-1-ol)

8-Methylnonan-1-ol Properties

Names and Identifiers

• 8-Methylnonan-1-ol
• Isodecanol
• SCHEMBL20345
• FT-0654308
• ISODECYL ALCOHOL
• A817796
• BP-31129
• 68526-85-2
• UNII-3160X491M7
• DTXSID3058660
• SB84292
• 55505-26-5
• FT-0672037
• D98228
• iso-Decylalcohol
• FT-0641190
• 68551-08-6
• ISO-DECYL ALCOHOL
• Q2582737
• 8-Methylnonanol
• 8-methylnonan-1-ol;Isodecanol
• AKOS009031513
• 3160X491M7
• NS00012698
• 8-methyl-1-nonanol
• EC 271-360-6
• PLLBRTOLHQQAQQ-UHFFFAOYSA-N
• 1-Nonanol, 8-methyl-
• Exxal 10
• EINECS 271-360-6
• 8-Methyl-nonan-1-ol
• HSDB 616
• ISODECYL ALCOHOL [HSDB]
• AM20120580
• 25339-17-7
• LS-13911
• EINECS 246-869-1
• DB-055163
• 8-Methyl-1-nonyl Alcohol (unlabelled)
• DB-360035
• 98% pound sum of C9-C11 pound(c)
• +Expand

• MDL： MFCD00044085
• InChIKey： PLLBRTOLHQQAQQ-UHFFFAOYSA-N
• Inchi： 1S/C10H22O/c1-10(2)8-6-4-3-5-7-9-11/h10-11H,3-9H2,1-2H3
• SMILES： CC(C)CCCCCCCO

Computed Properties

• Exact Mass: 158.167065g/mol
• Surface Charge: 0
• XLogP3: 3.8
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 7
• Monoisotopic Mass: 158.167065g/mol
• Monoisotopic Mass: 158.167065g/mol
• Topological Polar Surface Area: 20.2Ų
• Heavy Atom Count: 11
• Complexity: 69.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• Odor: WEAK ALCOHOLIC
• Vapor Density: 5.5 (AIR= 1)
• Autoignition Temperature: 266 °C
• Temperature: When heated to decomposition it emits acrid smoke and irritating fumes.
• Heat of Vaporization: 120 BTU/LB= 67 CAL/G= 2.8X10+5 JOULE/KG (EST)
• LogP: 2.97530
• PSA: 20.23000
• Refractive Index: 1.454
• Boiling Point: 213.4ºC at 760 mmHg
• Melting Point: 7
• Flash Point: 87.1ºC
• Color/Form: Colorless Transparent Liquid
• Density: 0.8380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether